Cas no 892478-43-2 (ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate)

• Product Name: ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
• CAS No: 892478-43-2
• MF: C₁₆H₁₆N₆O₄
• MW: 356.336042404175
• CID: 6369959
• PubChem ID: 7159295
• Update Time: 2025-07-20

ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
• F0656-0585
• CHEMBL1317213
• SMR000640888
• HMS2239M04
• MLS001167621
• ethyl 2-(2-(7-oxo-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)acetate
• HMS3368C05
• 892478-43-2
• AKOS024593511
• ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
• ethyl 2-[[2-(7-oxo-3-phenyltriazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]acetate

• Inchi： 1S/C16H16N6O4/c1-2-26-13(24)8-17-12(23)9-21-10-18-15-14(16(21)25)19-20-22(15)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,17,23)
• InChI Key： DBVCWGYWWJRCPW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(NCC(=O)OCC)=O)N(C1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 356.12330301g/mol
• Monoisotopic Mass: 356.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate

Comprehensive Overview of Ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS No. 892478-43-2)

Ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS No. 892478-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazolopyrimidine core, is often explored for its potential applications in drug development, particularly in targeting enzyme inhibition and modulating cellular pathways. Its molecular structure combines a phenyl group with a triazolo ring, making it a versatile scaffold for medicinal chemistry.

In recent years, the demand for heterocyclic compounds like ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and inflammation research. The compound's ability to interact with ATP-binding sites in kinases aligns with current trends in personalized medicine and targeted cancer therapies.

The synthesis of CAS No. 892478-43-2 involves multi-step organic reactions, including amide coupling and cyclization processes. Its ethyl ester moiety enhances solubility, a critical factor for bioavailability in drug formulations. This property is frequently discussed in forums and publications focusing on prodrug design, a trending subtopic in pharmaceutical sciences. Additionally, the compound's triazolo[4,5-d]pyrimidine backbone is structurally analogous to purine bases, which explains its relevance in nucleotide mimicry studies.

From an industrial perspective, ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate is often cited in patents related to small-molecule therapeutics. Its applications extend to neurological disorders, given the growing public interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Search engine analytics reveal frequent queries about "triazolopyrimidine derivatives in brain health," underscoring the compound's alignment with contemporary health concerns.

Quality control of CAS No. 892478-43-2 requires advanced analytical techniques such as HPLC and mass spectrometry, reflecting the compound's high purity standards. These methods are pivotal for ensuring reproducibility in preclinical studies, a recurring theme in peer-reviewed journals. Furthermore, the compound's stability under varying pH conditions makes it a candidate for oral drug delivery systems, a subject of intense research in biopharmaceutical optimization.

Environmental and safety profiles of ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate adhere to green chemistry principles, with low ecotoxicity reported in preliminary assessments. This aspect resonates with the global push for sustainable drug manufacturing, a frequently searched topic among environmentally conscious stakeholders. The compound's biodegradability and minimal bioaccumulation potential further enhance its appeal for large-scale applications.

In summary, ethyl 2-(2-{7-oxo-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate represents a cutting-edge intersection of chemistry and biomedicine. Its structural ingenuity and functional adaptability position it as a promising candidate for next-generation therapeutics, addressing both current and emerging health challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable pharmaceutical innovation.